molecular formula C14H11NO B8694534 3-Phenyl-3-pyridin-4-yl-1-propyn-3-ol

3-Phenyl-3-pyridin-4-yl-1-propyn-3-ol

Cat. No. B8694534
M. Wt: 209.24 g/mol
InChI Key: OIXWUXVIWXNUSX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Phenyl-3-pyridin-4-yl-1-propyn-3-ol is a useful research compound. Its molecular formula is C14H11NO and its molecular weight is 209.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Phenyl-3-pyridin-4-yl-1-propyn-3-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Phenyl-3-pyridin-4-yl-1-propyn-3-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C14H11NO

Molecular Weight

209.24 g/mol

IUPAC Name

1-phenyl-1-pyridin-4-ylprop-2-yn-1-ol

InChI

InChI=1S/C14H11NO/c1-2-14(16,12-6-4-3-5-7-12)13-8-10-15-11-9-13/h1,3-11,16H

InChI Key

OIXWUXVIWXNUSX-UHFFFAOYSA-N

Canonical SMILES

C#CC(C1=CC=CC=C1)(C2=CC=NC=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Acetylene was passed into a suspension of 174 g (1.55 mol) of potassium tert.-butylate in 750 ml of tetrahydrofuran for about 30 minutes. 198 g (1.08 mol) of 4-benzoylpyridine in 400 ml of tetrahydrofuran were added dropwise to this reaction mixture, acetylene being simultaneously passed in for about a further hour. The mixture was subsequently stirred for 30 minutes, dilute hydrochloric acid was added, the salt which had precipitated was filtered off and the organic phase of the filtrate was separated off. This phase was concentrated in vacuo. The solid residue was triturated with water and the solid was filtered off and washed with methanol/water (1:1). 170 g (75% of theory) of 3-phenyl-3-pyridin-4-yl-1-propyn-3-ol of melting point 165°-66° C. were obtained.
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[Compound]
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potassium tert.-butylate
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174 g
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reactant
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750 mL
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solvent
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198 g
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reactant
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0 (± 1) mol
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reactant
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400 mL
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solvent
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reactant
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